Cas no 851325-42-3 (tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride)

• Product Name: tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride
• CAS No: 851325-42-3
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• MDL: MFCD13185062
• CID: 832155
• PubChem ID: 66833979
• Update Time: 2025-06-15

tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride
• 2,8-DIAZASPIRO[4.5]DECANE-8-CARBOXYLIC ACID HCL
• 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 1,1-diMethylethyl ester, (Hydrochloride) (1:1)
• 2,8-DIAZASPIRO[4.5]DECANE-8-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER, HYDROCHLORIDE (1:1)
• 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester, monohydrochloride
• 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester,monohydrochloride
• 8-Boc-2,8-diaza-spiro[4.5]decane hydrochloride
• 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester, monohydrochloride (9CI)
• 2,8-Diazaspiro[4.5]decane-8-carboxylic acid 1,1-dimethylethyl ester hydrochloride
• 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride (1
• 2,8-Diazaspiro[4.5]decane-8-carboxylic acid tert-butyl ester hydrochloride
• AKOS016015082
• 8-Boc-2,8-diazaspiro[4.5]decane Hydrochloride
• tert-butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloric acid salt
• 851325-42-3
• tert-Butyl2,8-diazaspiro[4.5]decane-8-carboxylatehydrochloride
• 2,8-diaza-spiro[4.5]decane-8-carboxylic acid tert-butyl ester hydrochloride
• 8-Boc-2,8-diazaspiro[4.5]decane HCl
• CS-0000481
• tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate--hydrogen chloride (1/1)
• PB18052
• 2,8-DIAZASPIRO[4.5]DECANE-8-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER, HYDROCHLORIDE
• BJB32542
• WZWUCNJUMVSAJD-UHFFFAOYSA-N
• 2,8-Diazaspiro[4.5]decane-8-carboxylicacid tert-butyl ester hydrochloride
• SCHEMBL896891
• DTXSID00735860
• tert-butyl 2,8-diazaspiro[4.5]decane-8-carboxylate;hydrochloride
• SY022802
• MFCD13185062
• TERT-BUTYL 2,8-DIAZASPIRO[4.5]DECANE-8-CARBOXYLATE HCL
• AS-30821

• MDL： MFCD13185062
• Inchi： 1S/C13H24N2O2.ClH/c1-12(2,3)17-11(16)15-8-5-13(6-9-15)4-7-14-10-13;/h14H,4-10H2,1-3H3;1H
• InChI Key： WZWUCNJUMVSAJD-UHFFFAOYSA-N
• SMILES： Cl.O=C(N1CCC2(CCNC2)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 276.16000
• Monoisotopic Mass: 276.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 3.06570

tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride

tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride (CAS No. 851325-42-3): A Comprehensive Overview

tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride (CAS No. 851325-42-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, exhibits a range of biological activities that make it a valuable candidate for drug development and therapeutic applications.

The spirocyclic framework of tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride provides a rigid and conformationally constrained scaffold, which is crucial for optimizing the binding affinity and selectivity of potential drug candidates. The presence of the tert-butyl group and the carboxylate moiety further enhances its solubility and stability, making it an attractive candidate for various pharmacological studies.

Recent research has highlighted the potential of tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride in modulating specific biological pathways. For instance, studies have shown that this compound can act as a potent inhibitor of certain enzymes involved in signal transduction pathways, which are often dysregulated in various diseases such as cancer and neurodegenerative disorders. The ability to selectively target these pathways makes tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride a promising lead compound for the development of novel therapeutics.

In addition to its enzymatic inhibition properties, tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are targets for many approved drugs. The spirocyclic structure of this compound allows it to interact with specific GPCR subtypes, potentially leading to the discovery of new ligands with improved pharmacological profiles.

The synthesis of tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride involves several well-established chemical reactions, including the formation of the spirocyclic core and the introduction of functional groups such as the carboxylate and hydrochloride salt. These synthetic steps can be optimized to achieve high yields and purity, making the compound readily available for further research and development.

Pharmacokinetic studies have shown that tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it demonstrates good tissue penetration, which is essential for reaching target sites in vivo. These properties make it a suitable candidate for preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride in treating various conditions. Early results have been promising, with the compound showing significant therapeutic effects in preclinical models of cancer and neurodegenerative diseases. These findings underscore the potential of tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride as a future therapeutic agent.

In conclusion, tert-Butyl 2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride (CAS No. 851325-42-3) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.